Cas no 35114-93-3 (1-4-(4-Fluorophenoxy)phenylethanone)

• Product Name: 1-4-(4-Fluorophenoxy)phenylethanone
• CAS No: 35114-93-3
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD02246922
• CID: 295348
• PubChem ID: 2759056
• Update Time: 2025-04-19

1-4-(4-Fluorophenoxy)phenylethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-Fluorophenoxy)phenyl)ethan-1-one
• 1-[4-(4-FLUOROPHENOXY)PHENYL]ETHANONE
• Ethanone,1-[4-(4-fluorophenoxy)phenyl]-
• 1-(4-(4-fluoro)phenyloxyphenyl)-1-ethanone
• 1-(4-(4-fluorophenoxy)phenyl)ethanone
• 4-(4-fluorophenoxy)acetophenone
• 4'-(4-Fluorophenoxy)acetophenone
• 4-acetyl-4'-fluorodiphenylether
• 4-fluorophenyl 4-acetylphenyl ether
• AC1MBZJJ
• CTK4H3676
• p-(p-fluorophenoxy)-acetophenone
• PC4228
• SureCN3138940
• HPLGELQKWAOYKR-UHFFFAOYSA-N
• 35114-93-3
• 1-[4-(4-fluorophenoxy)phenyl]ethan-1-one
• AKOS000219280
• FS-1712
• MFCD02246922
• Z332381946
• SCHEMBL3138940
• A50611
• A822577
• FT-0639230
• DTXSID20374634
• EN300-1179667
• CS-0308378
• 1-[4-(4-Fluorophenoxy)phenyl]-ethanone
• DB-048730
• 1-4-(4-Fluorophenoxy)phenylethanone

• MDL： MFCD02246922
• Inchi： 1S/C14H11FO2/c1-10(16)11-2-6-13(7-3-11)17-14-8-4-12(15)5-9-14/h2-9H,1H3
• InChI Key： HPLGELQKWAOYKR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 230.07433
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

1-4-(4-Fluorophenoxy)phenylethanone Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers